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Compound Name: S
fluoroisonicotinate

Cat. No.: B1420903

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-bromo-5-fluoroisonicotinate is a halogenated pyridine derivative that serves as a
versatile synthetic building block in medicinal chemistry and materials science.[1] Its unique
substitution pattern, featuring both bromine and fluorine atoms on the isonicotinate core, makes
it an attractive starting material for the synthesis of complex molecular architectures. The
presence of these halogens provides reactive handles for a variety of cross-coupling reactions
and other transformations, enabling the introduction of diverse functional groups. This guide
provides a comprehensive overview of the available technical data and synthetic
methodologies related to this compound.

Chemical and Physical Properties

While extensive experimental data is not readily available in the public domain, the following
table summarizes the key chemical and physical properties of Ethyl 3-bromo-5-
fluoroisonicotinate, primarily sourced from chemical suppliers. It is important to note that
some of these values may be predicted rather than experimentally determined.
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Property Value Source
CAS Number 1214335-25-7 [2][3]
Molecular Formula CsH7BrFNO:2 [2][3]
Molecular Weight 248.05 g/mol [4]
Appearance N.ot specified (likely a solid or

oil)
Purity Typically >97% [3]
Storage Temperature 2-8°C [3]
SMILES CCOC(=0O)clc(F)cncclBr [2]
InChl Key Not available

Synthesis and Experimental Protocols

A specific, peer-reviewed synthesis protocol for Ethyl 3-bromo-5-fluoroisonicotinate is not
readily available in the searched literature. However, a detailed procedure for the closely
related analog, Ethyl 3-bromo-5-chloroisonicotinate, has been described and can likely be
adapted for the synthesis of the target compound.[5] This reaction involves the ortho-lithiation
of a dihalopyridine followed by quenching with an electrophile.

Proposed Synthetic Pathway

The synthesis would likely proceed via the reaction of 3-bromo-5-fluoropyridine with a strong
base, such as lithium diisopropylamide (LDA), to generate a lithiated intermediate. This
intermediate is then quenched with ethyl chloroformate to yield the desired product.
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Caption: Proposed synthetic workflow for Ethyl 3-bromo-5-fluoroisonicotinate.

Detailed Experimental Protocol (Adapted from the
synthesis of Ethyl 3-bromo-5-chloroisonicotinate[5])

Materials:

3-Bromo-5-fluoropyridine

Lithium diisopropylamide (LDA) solution (e.g., 2 M in THF/heptane/ethylbenzene)

Ethyl chloroformate

Anhydrous tetrahydrofuran (THF)

Saturated sodium bicarbonate (NaHCOs) solution
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Ethyl acetate

Brine

Anhydrous sodium sulfate (Na2S0a)

Hexane

Procedure:

e To a solution of LDA in anhydrous THF under a nitrogen atmosphere, cooled to -78 °C, add a
solution of 3-bromo-5-fluoropyridine in anhydrous THF dropwise.

 Stir the reaction mixture at -78 °C for 45 minutes.
o Slowly add a solution of ethyl chloroformate over 15 minutes.

 After stirring for an additional 20 minutes, quench the reaction with a saturated NaHCOs
solution.

o Extract the aqueous layer with ethyl acetate (3 x 100 mL).
o Combine the organic layers and wash with water and brine.
e Dry the organic layer over anhydrous Na=SOa4 and filter.

o Concentrate the filtrate under reduced pressure.

» Purify the crude product by column chromatography (e.g., using a gradient of 0-10% ethyl
acetate in hexane) to yield the final product.

Note: This protocol is for a related compound and may require optimization for the synthesis of
Ethyl 3-bromo-5-fluoroisonicotinate.

Spectroscopic Data

No experimentally determined spectroscopic data for Ethyl 3-bromo-5-fluoroisonicotinate
was found in the searched literature. For characterization, standard analytical techniques such
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as 'H NMR, 3C NMR, *°F NMR, mass spectrometry, and infrared spectroscopy would be
required.

For reference, the 'H NMR data for the analogous chloro-compound, Ethyl 3-bromo-5-
chloroisonicotinate, in DMSO-ds is reported as: 6 1.35 (t, 3H), 4.45 (q, 2H), 8.82 (s, 1H), 8.87
(s, 1H).[5] It is expected that the fluorine atom in the target compound would introduce
additional couplings in the NMR spectra.

Applications in Drug Discovery and Medicinal
Chemistry

Ethyl 3-bromo-5-fluoroisonicotinate is primarily utilized as a key intermediate in the
synthesis of more complex molecules for drug discovery and development.[1] The bromine
atom can be readily functionalized through various cross-coupling reactions, such as Suzuki,
Stille, or Sonogashira couplings, to introduce aryl, heteroaryl, or alkynyl groups. The fluorine
atom can enhance metabolic stability, binding affinity, and membrane permeability of the final
drug candidates.

While the general utility of this compound as a building block is well-established by chemical
suppliers, no specific examples of its incorporation into named drug candidates or its direct
biological activity have been identified in the public literature. Its role is upstream in the drug
discovery pipeline, providing a scaffold for the creation of novel chemical entities that may be
investigated for a wide range of therapeutic targets.[1]

Safety and Handling

The material should be handled in a well-ventilated area by trained professionals. Safety data
sheets (SDS) from the supplier should be consulted for detailed information on hazards,
handling, and disposal. Typical hazard statements for similar compounds include H315
(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation).[3] Recommended precautionary statements include P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

[3]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.chemicalbook.com/synthesis/ethyl-3-bromo-5-chloroisonicotinate.htm
https://www.benchchem.com/product/b1420903?utm_src=pdf-body
https://www.a2bchem.com/1214335-25-7.html
https://www.a2bchem.com/1214335-25-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB23143627.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB23143627.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1420903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Ethyl 3-bromo-5-fluoroisonicotinate is a valuable research chemical with significant potential
as a building block in the synthesis of novel compounds for drug discovery and materials
science. While detailed experimental and biological data for this specific compound are sparse
in the current literature, its structural similarity to other well-characterized intermediates allows
for the confident prediction of its reactivity and the adaptation of existing synthetic protocols.
Further research and publication of its specific applications will undoubtedly enhance its value
to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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